Cas no 40316-60-7 (3,4-dihydro-2H-1-benzothiopyran-4-ol)

• Product Name: 3,4-dihydro-2H-1-benzothiopyran-4-ol
• CAS No: 40316-60-7
• MF: C₉H₁₀OS
• MW: 166.240101337433
• MDL: MFCD00006883
• CID: 330146
• PubChem ID: 375102
• Update Time: 2025-05-24

3,4-dihydro-2H-1-benzothiopyran-4-ol Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzothiopyran-4-ol,3,4-dihydro-
• thiochroman-4-ol
• 2,3-DIHYDRO-4H-1-BENZOTHIOPYRAN-4-OL
• 3,4-dihydro-2H-1-benzothiopyran-4-ol
• 4-hydroxy-3,4-dihydro-2H-benzothiopyran
• 4-hydroxy-thiochroman
• 4-thiochromanol
• thiochromanol
• Z57085790
• NSC654114
• CHEMBL1974841
• 3,4-dihydro-2H-thiochromen-4-ol
• AKOS000249165
• EINECS 254-880-8
• 40316-60-7
• NSC-654114
• FT-0619523
• 3,4-dihydro-2H-1-benzothiopyran4-ol
• 4-Thiochromanol #
• CS-0252528
• SCHEMBL12657420
• NS00058475
• NSC 654114
• 2H-1-Benzothiopyran-4-ol, 3,4-dihydro-
• DTXSID40960750
• NCI60_018817
• AKOS017269125
• EN300-60680
• SCHEMBL1478153

• MDL： MFCD00006883
• Inchi： 1S/C9H10OS/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-4,8,10H,5-6H2
• InChI Key： FWVSZXYNCFXKRT-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C(CC1)O

Computed Properties

• Exact Mass: 166.04500
• Monoisotopic Mass: 166.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.252
• Melting Point: 67-68 °C
• Boiling Point: 289.8°Cat760mmHg
• Flash Point: 141.3°C
• Refractive Index: 1.646
• PSA: 45.53000
• LogP: 2.21580

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiochromanes

Additional information on 3,4-dihydro-2H-1-benzothiopyran-4-ol

Comprehensive Overview of 3,4-dihydro-2H-1-benzothiopyran-4-ol (CAS No. 40316-60-7): Properties, Applications, and Industry Insights

3,4-dihydro-2H-1-benzothiopyran-4-ol (CAS No. 40316-60-7) is a sulfur-containing heterocyclic compound with a unique molecular structure that combines a benzothiopyran scaffold with a hydroxyl functional group. This specialized chemical intermediate has garnered significant attention in pharmaceutical and material science research due to its versatile reactivity and potential applications. The compound's molecular formula C9H10OS and structural features make it particularly interesting for designing novel bioactive molecules and functional materials.

Recent trends in drug discovery have highlighted the importance of sulfur-containing heterocycles like 3,4-dihydro-2H-1-benzothiopyran-4-ol. Pharmaceutical researchers are increasingly exploring this compound as a building block for developing new central nervous system (CNS) therapeutics, given the benzothiopyran core's similarity to biologically active structures. The presence of both sulfur and oxygen functionalities in this molecule allows for diverse chemical modifications, making it valuable for medicinal chemistry applications.

In material science, 40316-60-7 has shown promise as a precursor for organic electronic materials. The compound's aromatic system combined with its polar hydroxyl group offers interesting possibilities for creating novel conductive polymers or liquid crystal materials. Researchers are particularly interested in how the thiochromane structure might influence charge transport properties in organic semiconductors, a hot topic in green energy research.

The synthesis of 3,4-dihydro-2H-1-benzothiopyran-4-ol typically involves cyclization reactions of appropriate thiophenol derivatives. Modern green chemistry approaches are being developed to optimize its production, focusing on catalyst efficiency and waste reduction - key concerns in today's sustainable chemistry landscape. Analytical characterization of this compound often employs NMR spectroscopy, mass spectrometry, and HPLC purity analysis to ensure quality for research applications.

From a regulatory perspective, 3,4-dihydro-2H-1-benzothiopyran-4-ol is primarily used in controlled research and development settings. While not classified as hazardous under standard handling conditions, proper laboratory safety protocols should always be followed when working with this chemical. The compound's stability profile and storage requirements are typical of similar organic intermediates, requiring protection from moisture and extreme temperatures.

Current market interest in CAS 40316-60-7 reflects broader trends in specialty chemicals demand. Pharmaceutical companies and academic institutions are the primary consumers, using it for structure-activity relationship studies and lead compound optimization. The growing field of computational chemistry has also increased demand for well-characterized building blocks like this compound for in silico drug design projects.

Future research directions for 3,4-dihydro-2H-1-benzothiopyran-4-ol may explore its potential in catalysis applications or as a component in advanced material systems. The compound's unique electronic properties derived from its sulfur-containing ring system present opportunities for innovation in multiple scientific domains. As high-throughput screening technologies advance, the demand for diverse heterocyclic scaffolds like this one is expected to grow significantly.

For researchers considering working with 40316-60-7, it's important to consult recent scientific literature for the latest synthetic methodologies and application studies. Many peer-reviewed journals have published work involving this compound, particularly in the context of heterocyclic chemistry and drug discovery. Proper chemical characterization and analytical verification remain crucial when incorporating this building block into new research projects.

The global supply chain for 3,4-dihydro-2H-1-benzothiopyran-4-ol has become more robust in recent years, with several specialty chemical suppliers offering the compound in various quantities. Pricing and availability fluctuate based on raw material costs and manufacturing capacity, reflecting broader trends in the fine chemicals market. Researchers should verify certificates of analysis and quality assurance documentation when sourcing this material.

In conclusion, CAS No. 40316-60-7 represents an important chemical tool for modern research across multiple disciplines. Its combination of structural features and chemical reactivity makes it valuable for both pharmaceutical development and material science innovation. As scientific understanding of sulfur-containing heterocycles deepens, compounds like 3,4-dihydro-2H-1-benzothiopyran-4-ol will likely play increasingly important roles in developing new technologies and therapeutic agents.